Cas no 1803802-75-6 (2-(Bromomethyl)-4-ethoxybenzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole
• CAS No: 1803802-75-6
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 4820278
• Update Time: 2025-06-08

2-(Bromomethyl)-4-ethoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole

• Inchi： 1S/C10H10BrNO2/c1-2-13-7-4-3-5-8-10(7)12-9(6-11)14-8/h3-5H,2,6H2,1H3
• InChI Key： JDOVRNJAEPBMGX-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(=CC=CC=2O1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3

Additional information on 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole

Research Brief on 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole (CAS: 1803802-75-6) in Chemical and Biomedical Applications

Recent advancements in chemical and biomedical research have highlighted the significance of heterocyclic compounds, particularly benzo[d]oxazole derivatives, due to their versatile pharmacological properties. Among these, 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole (CAS: 1803802-75-6) has emerged as a key intermediate in the synthesis of novel therapeutic agents. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activity, and potential applications in drug discovery.

The compound 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole serves as a critical building block in medicinal chemistry, enabling the development of targeted inhibitors and modulators. Recent studies have demonstrated its efficacy in the synthesis of small-molecule inhibitors for protein kinases and GPCRs, which are pivotal in cancer and neurodegenerative disease research. The bromomethyl group at the 2-position enhances reactivity, facilitating nucleophilic substitution reactions that are essential for structural diversification.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole to develop a series of potent HDAC inhibitors with improved blood-brain barrier permeability. The compound's ethoxy group was found to optimize pharmacokinetic properties, while the bromomethyl moiety allowed for efficient coupling with zinc-binding pharmacophores. These inhibitors exhibited nanomolar IC50 values in glioblastoma cell lines, underscoring the compound's potential in oncology.

Another notable application was reported in ACS Chemical Biology, where this benzo[d]oxazole derivative was employed as a photoaffinity labeling probe for mapping ligand-protein interactions in live cells. The bromomethyl group was functionalized with a diazirine moiety, enabling covalent crosslinking upon UV irradiation. This innovative approach provided unprecedented insights into the binding sites of elusive drug targets, advancing structure-based drug design methodologies.

From a synthetic chemistry perspective, recent optimization studies have focused on improving the yield and purity of 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole. A 2024 Nature Protocols publication detailed a microwave-assisted synthesis method that reduced reaction times from 12 hours to 30 minutes while maintaining >95% purity. This advancement significantly enhances the compound's accessibility for high-throughput screening campaigns and combinatorial chemistry applications.

Ongoing research is exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) development, where its structural features enable efficient linker attachment to E3 ligase ligands. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful degradation of oncogenic proteins in triple-negative breast cancer models, with degradation efficiency correlating with the bromomethyl group's positioning.

In conclusion, 2-(Bromomethyl)-4-ethoxybenzo[d]oxazole (1803802-75-6) represents a multifaceted tool in modern drug discovery, bridging synthetic chemistry and biological applications. Its unique chemical properties continue to enable breakthroughs in targeted therapy development, chemical biology probes, and innovative therapeutic modalities. Future research directions may focus on expanding its applications in covalent drug design and as a scaffold for bifunctional molecules in emerging therapeutic paradigms.